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Compounds
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Compound Focus: Scirpusin B

CAS No.: 69297-49-0
Cat. No.: S542832

While direct TNF-a inhibition data for Scirpusin B is limited, available research and studies on closely

related compounds highlight several potential mechanisms of action.

Get Quote

Proposed Mechanism /

Compound Biological Activity
Context

Source | Model

Scirpusin B Anti- Inhibits AChE enzyme (ICso:
acetylcholinesterase [1]  62.9 uM) [1]

Vasorelaxing effect [1] Induces nitric oxide-
dependent vasorelaxation [1]

Antioxidant & Found in extracts that reduce

Neuroprotection [1] cognitive impairment [1]
Trans-Scirpusin A Anti-tumor & Increases TNF-a mRNA in
(TSA) Immunomodulation [2] tumor tissue; reduces Tregs

and MDSCs [2]

Piceatannol Anti- Inhibits AChE enzyme (ICso:
(Scirpusin B acetylcholinesterase [1]  258.9 uM) [1]
monomer)

In vitro assay

Rat aorta model

Scopolamine-
induced mouse
model

Colorectal cancer
mouse model

In vitro assay
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Proposed Mechanism /

Compound Biological Activity Source | Model
Context

Cyperus rotundus Antioxidant & Anti- Contains Scirpusin A & B, L6 myotubes &

Extract (contains diabetic [3] piceatannol; activates AMPK, 3T3-L1 adipocytes

Scirpusin B) inhibits Akt/GSK33 [3]

Experimental Protocols in Related Research

The following methodologies are from studies that identified or investigated Scirpusin B and its analogs,

which can serve as a reference for future experimental design.

¢ Extraction and Identification from Passion Fruit Seeds [1]: De-oiled seed powders were
successively extracted using 95% ethanol, 50% ethanol, and hot water. The 95% and 50% ethanol
extracts were found to contain Scirpusin B and piceatannol. These compounds were identified and
their biological activities (like anti-AChE) were tested in vitro.

¢ Anti-tumor Immunity and Microenvironment Study (for TSA) [2]: In a syngeneic mouse model,
colorectal cancer (Her2/CT26) cells were transplanted. Mice were treated with TSA or a vehicle
control. Tumor growth was measured, and tumor tissues were analyzed for TNF-a mRNA levels by
RT-PCR. The populations of immunosuppressive cells (Tregs and MDSCSs) in the spleen and tumor
tissue were analyzed by flow cytometry.

¢ Glucose Uptake and Signaling Pathway Analysis (for Cyperus rotundus extract) [3]: An ethyl
acetate extract of C. rotundus rhizomes, containing Scirpusin B and other stilbenoids, was applied to
L6 myotubes and 3T3-L1 adipocytes. Glucose transporter (GLUT4 and GLUT1) expression and
cellular localization were investigated via immunoblotting. Key proteins in the insulin and AMPK
signaling pathways (p-Akt/Akt, p-AMPKa/AMPKa) were analyzed to elucidate the mechanism.

Mechanistic Insights and Signaling Pathways

The biological activities of Scirpusin B and related stilbenoids are complex. The diagram below outlines the

signaling pathway of TNF-a, a key player in autoimmune diseases, to illustrate a potential target area [4].
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TNF-a Signaling Pathway in Autoimmune Disease
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Based on the gathered research, the potential mechanisms of Scirpusin B and related compounds can be

visualized in the following experimental workflow, which synthesizes the methods from the cited studies.
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Proposed Research Workflow for Scirpusin B
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Interpretation and Research Implications
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The search results indicate that while Scirpusin B is a compound of growing interest, a direct comparative
study on its TNF-a inhibitory activity is not yet available. The existing data provides strong clues for its

potential:

¢ Indirect Anti-inflammatory Potential: The finding that Trans-Scirpusin A increases TNF-a mRNA in
a tumor microenvironment suggests a complex, context-dependent role for this class of compounds,
potentially stimulating immune cells to attack tumors [2]. This differs from simple inhibition but
highlights an immunomodulatory effect.

¢ Neuroinflammation Connection: The anti-acetylcholinesterase and neuroprotective activities of
Scirpusin B are highly relevant [1]. As neuroinflammation, driven by cytokines like TNF-q, is a key
aspect of neurodegenerative diseases, this represents a promising and plausible pathway for its
action.

e A Known Source for Further Study: Confirmation that Scirpusin B can be isolated from Cyperus
rotundus provides a validated source for researchers seeking to procure or extract the compound for
future experiments [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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